![molecular formula C8H6F2O2 B031560 2,4-Difluorophenylacetic acid CAS No. 81228-09-3](/img/structure/B31560.png)
2,4-Difluorophenylacetic acid
Overview
Description
2,4-Difluorophenylacetic acid (2,4-DFA) is an organic compound with the molecular formula C8H7F2O2. It is a colorless, crystalline solid that is soluble in various organic solvents. It is an important intermediate in the synthesis of a variety of pharmaceuticals and other compounds. 2,4-DFA is a carboxylic acid that has a wide range of applications in organic synthesis, biochemistry, and pharmaceuticals.
Scientific Research Applications
Agricultural Herbicide : 2,4-D is primarily used as a selective herbicide. It kills dicotyledonous plants (dicots) without affecting monocots by mimicking natural auxin, leading to abnormal growth and plant death in sensitive dicots (Song, 2014).
Impact on Plant Metabolism : Research has shown that 2,4-D treatment significantly alters the phenotype and metabolism of cucumber fruits, affecting pathways like methionine metabolism, citric acid cycle, and flavonoid metabolism (Hu et al., 2019).
Genotoxic Effects in Plants : In maize seedlings, increasing concentrations of 2,4-D cause decreased root length, increased total soluble protein levels, and genotoxic effects, such as the loss of normal bands and altered genomic template stability (Aksakal et al., 2013).
Health Risks in Mammals : Low concentrations of 2,4-D can induce cell transformation and genotoxic effects in mammalian cells, posing potential hazards to human health (Maire et al., 2007).
Detoxification in Plants : Studies on radioactive 2,4-D in bean plants reveal a complex detoxification mechanism involving sugars and other chemicals in its translocation and metabolism (Jaworski et al., 1955).
Water Contamination and Remediation : Efforts to develop efficient methods for removing 2,4-D from contaminated water sources are ongoing to address water contamination issues (EvyAliceAbigail et al., 2017).
Cancer Risk : High exposure to 2,4-D herbicide is associated with an increased risk of non-Hodgkin lymphoma (Smith et al., 2017).
Environmental Bioremediation : Novosphingobium strain DY4 effectively biodegrades 2,4-D in contaminated soil, although its impact on the soil microbial community structure is minimal (Dai et al., 2015).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It has been used in the synthesis of nonpolar peptide nucleic acid monomers containing fluoroaromatics (f-pna) . These FPNA monomers can bind to DNA and RNA sequences, suggesting that the compound may interact with genetic material .
Mode of Action
It’s known that the compound is used in the synthesis of F-PNA monomers , which can bind to DNA and RNA sequences. This suggests that 2,4-Difluorophenylacetic acid, as a precursor to these monomers, may interact with genetic material, potentially influencing gene expression or protein synthesis .
Biochemical Pathways
Given its role in the synthesis of f-pna monomers , it’s plausible that the compound could influence pathways related to gene expression and protein synthesis.
Pharmacokinetics
Its solubility in dmso and methanol suggests that it may be well-absorbed in the body
Result of Action
As a precursor to F-PNA monomers , it may influence gene expression or protein synthesis, but the specific effects would likely depend on the context of its use.
Action Environment
It’s worth noting that the compound is stable under normal temperatures and pressures . It should be stored in a dry environment , suggesting that moisture could potentially affect its stability.
Biochemical Analysis
Biochemical Properties
It is known that the compound has been used in the synthesis of nonpolar peptide nucleic acid monomers containing fluoroaromatics (F-PNA) . This suggests that it may interact with enzymes, proteins, and other biomolecules involved in peptide synthesis and nucleic acid metabolism.
Cellular Effects
It is known that the compound can cause skin irritation and serious eye irritation, suggesting that it may have cytotoxic effects .
Molecular Mechanism
It is known that the compound has been used in the synthesis of nonpolar peptide nucleic acid monomers containing fluoroaromatics (F-PNA) . This suggests that it may interact with biomolecules at the molecular level, potentially influencing gene expression and enzyme activity.
Temporal Effects in Laboratory Settings
It is known that the compound is stable under normal conditions .
properties
IUPAC Name |
2-(2,4-difluorophenyl)acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F2O2/c9-6-2-1-5(3-8(11)12)7(10)4-6/h1-2,4H,3H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPKZIGHNRLZBCL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)F)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90230975 | |
Record name | 2,4-Difluorophenylacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90230975 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
81228-09-3 | |
Record name | 2,4-Difluorophenylacetic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=81228-09-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,4-Difluorophenylacetic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0081228093 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,4-Difluorophenylacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90230975 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4-difluorophenylacetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.072.442 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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